Cas no 1080064-67-0 ((1S)-1-(quinolin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(quinolin-3-yl)ethan-1-amine
• CAS No: 1080064-67-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6009287
• PubChem ID: 93358814
• Update Time: 2024-01-16

(1S)-1-(quinolin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(quinolin-3-yl)ethan-1-amine
• 3-Quinolinemethanamine, α-methyl-, (αS)-
• EN300-1850658
• 1080064-67-0

• Inchi： 1S/C11H12N2/c1-8(12)10-6-9-4-2-3-5-11(9)13-7-10/h2-8H,12H2,1H3/t8-/m0/s1
• InChI Key： ZDJPCGOQWSUBOY-QMMMGPOBSA-N
• SMILES： N1C2C(=CC=CC=2)C=C([C@H](C)N)C=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 317.7±17.0 °C(Predicted)
• pka: 8.81±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives